Cas no 812695-59-3 ((1R)-5-chloro-2,3-dihydro-1H-inden-1-amine)
(1R)-5-Chloro-2,3-dihydro-1H-inden-1-amine is a chiral amine derivative of the indane scaffold, featuring a chlorine substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its stereospecificity and potential as a building block for bioactive molecules. The (1R)-enantiomer offers distinct advantages in asymmetric synthesis, enabling the development of enantiomerically pure compounds with targeted biological activity. Its rigid indane structure contributes to enhanced binding affinity in receptor interactions, while the chlorine atom may improve metabolic stability. The compound is typically utilized in medicinal chemistry for the design of CNS-targeting agents or enzyme inhibitors, where stereochemical precision is critical for efficacy and selectivity.
812695-59-3 structure
Product Name:(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine
CAS No:812695-59-3
MF:C9H10ClN
MW:167.635401248932
MDL:MFCD07373936
CID:1084378
PubChem ID:28373923
Update Time:2025-06-07
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (R)-5-Chloro-2,3-dihydro-1H-inden-1-amine
- (1R)-5-chloro-2,3-dihydro-1H-inden-1-amine
- CS-0102157
- MFCD07373936
- SCHEMBL1859026
- EN300-89315
- DS-16646
- Y10880
- 812695-59-3
- (1R)-5-Chloro-2,3-dihydro-1H-inden-1-amine (ACI)
- (1R)-5-Chloroindan-1-amine
- 1H-Inden-1-amine 5-chloro-2,3-dihydro-, (1R)-
- 5-(R)-Chloroindan-1-ylamine
- AKOS022182850
- DB-299445
-
- MDL： MFCD07373936
- Inchi： 1S/C9H10ClN/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9H,1,4,11H2/t9-/m1/s1
- InChI Key： CCNOGOGUHOMLMI-SECBINFHSA-N
- SMILES： N[C@@H]1CCC2C=C(C=CC1=2)Cl
Computed Properties
- Exact Mass: 167.0501770g/mol
- Monoisotopic Mass: 167.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 263.0±40.0 °C at 760 mmHg
- Flash Point: 112.8±27.3 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255132-1g |
(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine |
812695-59-3 | 95% | 1g |
$542 | 2021-06-16 | |
| Alichem | A079000442-250mg |
(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine |
812695-59-3 | 95% | 250mg |
$236.64 | 2023-09-01 | |
| Alichem | A079000442-1g |
(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine |
812695-59-3 | 95% | 1g |
$603.20 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LD990-50mg |
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine |
812695-59-3 | 95+% | 50mg |
232.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LD990-200mg |
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine |
812695-59-3 | 95+% | 200mg |
630.0CNY | 2021-07-12 | |
| Chemenu | CM255132-1g |
(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine |
812695-59-3 | 95% | 1g |
$249 | 2024-07-23 | |
| abcr | AB489434-250 mg |
(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine; . |
812695-59-3 | 250MG |
€193.40 | 2022-03-24 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LD990-250mg |
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine |
812695-59-3 | 95+% | 250mg |
2502CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LD990-100mg |
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine |
812695-59-3 | 95+% | 100mg |
1057CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D961160-250mg |
(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine |
812695-59-3 | 97% | 250mg |
$120 | 2024-06-06 |
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
812695-59-3 ((1R)-5-chloro-2,3-dihydro-1H-inden-1-amine) Related Products
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